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Compound of Interest

Compound Name: Chimassorb 119

Cat. No.: B141851

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing Chimassorb 119 for
enhanced UV protection in automotive coatings. This document outlines the mechanism of
action, application guidelines, and detailed experimental protocols for performance evaluation.

Introduction to Chimassorb 119

Chimassorb 119 is a high-molecular-weight hindered amine light stabilizer (HALS) that
protects automotive coatings from degradation caused by exposure to ultraviolet (UV)
radiation.[1][2] Its primary function is to scavenge free radicals generated within the polymer
matrix upon exposure to UV light, thereby inhibiting photo-oxidative degradation pathways that
lead to gloss reduction, color change, cracking, and delamination.[1] Due to its high molecular
weight, Chimassorb 119 offers low volatility and high resistance to migration, ensuring long-
term protection of the coating system.[2]

Chemical Name: 1,3,5-Triazine-2,4,6-triamine, N,N"'-[1,2-ethanediylbis|[[4,6-bis[butyl(1,2,2,6,6-
pentamethyl-4-piperidinyl)amino]-1,3,5-triazin-2-yl]imino]-3,1-propanediyl]]bis[N',N"-dibutyl-
N',N"-bis(1,2,2,6,6-pentamethyl-4-piperidinyl)-

CAS Number: 106990-43-6
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Mechanism of Action: UV Protection in Automotive
Coatings

Automotive coatings are susceptible to degradation from UV radiation, which initiates a series
of chemical reactions leading to the breakdown of the polymer binder. This process, known as
photo-oxidation, generates free radicals that propagate degradation. Chimassorb 119, as a
HALS, interrupts this cycle by scavenging these free radicals.

dot graph UV_Degradation_and_Protection { rankdir="LR"; node [shape=box, style=filled,
fontname="Arial", fontsize=10]; edge [fonthame="Arial", fontsize=9];

/ Nodes UV_Radiation [label="UV Radiation", fillcolor="#FBBCO05", fontcolor="#202124"];
Coating [label="Automotive Coating\n(Polymer Matrix)", fillcolor="#F1F3F4",
fontcolor="#202124"]; Photo_Initiation [label="Photo-Initiation", fillcolor="#EA4335",
fontcolor="#FFFFFF"]; Free_Radicals [label="Free Radicals (R.)", fillcolor="#EA4335",
fontcolor="#FFFFFF"]; Oxygen [label="Oxygen (02)", fillcolor="#F1F3F4",
fontcolor="#202124"]; Peroxy_Radicals [label="Peroxy Radicals (ROO.)", fillcolor="#EA4335",
fontcolor="#FFFFFF"]; Hydroperoxides [label="Hydroperoxides (ROOH)", fillcolor="#EA4335",
fontcolor="#FFFFFF"]; Degradation_Products [label="Degradation Products\n(e.g.,
Carbonyls)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Coating_Degradation [label="Coating
Degradation\n(Gloss Loss, Color Change,\nCracking)", fillcolor="#EA4335",
fontcolor="#FFFFFF"]; Chimassorb_119 [label="Chimassorb 119\n(HALS)",
fillcolor="#34A853", fontcolor="#FFFFFF"]; Nitroxide _Radicals [label="Nitroxide Radicals\n(>N-
0.)", fillcolor="#34A853", fontcolor="#FFFFFF"]; Stable_Products [label="Stable Products",
fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges UV_Radiation -> Coating; Coating -> Photo_Initiation [label="absorbs"];
Photo_Initiation -> Free_Radicals; Free_Radicals -> Peroxy_Radicals [label="+ O2"];
Peroxy_Radicals -> Hydroperoxides [label="+ RH"]; Hydroperoxides -> Degradation_Products;
Degradation_Products -> Coating_Degradation; Chimassorb_119 -> Nitroxide_Radicals
[label="forms"]; Nitroxide_Radicals -> Free_Radicals [label="scavenges", dir=both,
color="#4285F4"]; Nitroxide_Radicals -> Stable_Products; } . Figure 1: UV Degradation and
HALS Protection Mechanism. This diagram illustrates the process of photo-oxidation in
automotive coatings and the radical scavenging cycle of Chimassorb 119.
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Application Guidelines

Chimassorb 119 is recommended for use in automotive clearcoats to provide long-term UV
stability. It is often used in synergy with a UV absorber (UVA) for optimal performance. While
the UVA absorbs harmful UV radiation, Chimassorb 119 neutralizes any free radicals that may
still form.

Recommended Loading Levels:
e Chimassorb 119: 0.5% to 2.0% by weight on solid binder.
¢ Synergistic UVA (e.g., benzotriazole type): 1.0% to 3.0% by weight on solid binder.

Compatibility: Chimassorb 119 is compatible with a wide range of automotive coating resins,
including:

e Acrylic/Melamine
e 2K Polyurethane
» Acrylic/lsocyanate

Incorporation: Chimassorb 119 should be pre-dissolved in a suitable solvent and then added
to the coating formulation under agitation. It is recommended to add the light stabilizer package
during the let-down stage of the manufacturing process.

Data Presentation

The following tables present illustrative performance data of an automotive acrylic/melamine
clearcoat with and without Chimassorb 119. This data is representative of results that could be
obtained from accelerated weathering tests.

Table 1: Gloss Retention (%) after Accelerated Weathering (ASTM D7869)
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Exposure Time Control (No 1.0% Chimassorb 1.0% Chimassorb
(hours) Additives) 119 119 + 2.0% UVA

0 100 100 100

500 85 95 98

1000 65 88 94

1500 40 80 90

2000 20 72 85

Table 2: Color Change (AE*ab) after Accelerated Weathering (ASTM D7869)

Exposure Time Control (No 1.0% Chimassorb 1.0% Chimassorb
(hours) Additives) 119 119 + 2.0% UVA

0 0.0 0.0 0.0

500 15 0.5 0.3

1000 3.2 1.0 0.6

1500 5.8 1.8 1.0

2000 8.5 2.5 15

Experimental Protocols
Objective

To evaluate the effectiveness of Chimassorb 119 in improving the UV stability of an
automotive clearcoat by measuring gloss retention and color change after accelerated
weathering.

Materials and Equipment

o Substrate: 4x12 inch steel panels, pre-coated with a standard automotive primer and
basecoat.
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» Clearcoat Formulation: A representative automotive acrylic/melamine clearcoat.
o Additives: Chimassorb 119, Benzotriazole UV absorber.
o Application: Spray application equipment.

o Accelerated Weathering Chamber: Xenon arc weathering apparatus conforming to ASTM
G155 and capable of running ASTM D7869 cycles.

o Glossmeter: 60° glossmeter.

e Spectrophotometer: For color measurements (CIELAB Lab*).

Experimental Workflow

// Nodes Start [label="Start", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];
Formulation [label="Clearcoat Formulation\n- Control\n- With Chimassorb 119\n- With
Chimassorb 119 + UVA", fillcolor="#F1F3F4", fontcolor="#202124"]; Application [label="Spray
Application\non Test Panels", fillcolor="#F1F3F4", fontcolor="#202124"]; Curing
[label="Curing\n(as per resin manufacturer's\nrecommendation)”, fillcolor="#F1F3F4",
fontcolor="#202124"]; Initial_Measurements [label="Initial Measurements\n(Gloss and Color)",
fillcolor="#FBBCO05", fontcolor="#202124"]; Weathering [label="Accelerated
Weathering\n(ASTM D7869)", fillcolor="#4285F4", fontcolor="#FFFFFF"];
Periodic_Measurements [label="Periodic Measurements\n(e.g., every 500 hours)",
fillcolor="#FBBCO05", fontcolor="#202124"]; Data_Analysis [label="Data Analysis\n- Gloss
Retention (%)\n- Color Change (AE*ab)", fillcolor="#34A853", fontcolor="#FFFFFF"];
Conclusion [label="Conclusion", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Start -> Formulation; Formulation -> Application; Application -> Curing; Curing ->
Initial_Measurements; Initial_Measurements -> Weathering; Weathering ->
Periodic_Measurements [label="intervals"]; Periodic_Measurements -> Weathering;
Weathering -> Data_Analysis; Data_Analysis -> Conclusion; } . Figure 2: Experimental
Workflow for UV Stability Testing. This diagram outlines the key steps in preparing, exposing,
and evaluating automotive coatings containing Chimassorb 119.

Detailed Procedures
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e Preparation of Clearcoat Formulations:
o Prepare three batches of the clearcoat:
1. Control: No light stabilizers.
2. HALS: Add 1.0% Chimassorb 119 (by weight on solid binder).
3. HALS + UVA: Add 1.0% Chimassorb 119 and 2.0% UVA (by weight on solid binder).
o Ensure all additives are thoroughly dissolved and dispersed.
o Panel Preparation:

o Apply the clearcoat formulations to the pre-prepared steel panels using a spray gun to
achieve a dry film thickness of 40-50 um.

o Cure the panels according to the resin manufacturer's specifications (e.g., 30 minutes at
130°C).

e |nitial Measurements:

o Before exposure, measure the 60° gloss of each panel at five different locations and
calculate the average.

o Measure the initial CIELAB Lab* color coordinates of each panel.
e Accelerated Weathering:
o Place the panels in a xenon arc weathering chamber.

o Conduct the weathering test according to the ASTM D7869 standard practice for
transportation coatings. This standard specifies cycles of light, dark, and moisture to
simulate subtropical environmental conditions.

o Periodic Evaluation:

o At intervals of 500 hours, remove the panels from the chamber.
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o Gently clean the panels with a soft cloth and deionized water.

o Measure the gloss and color of the exposed areas as described in step 3.

o Data Analysis:
o Calculate the percent gloss retention for each panel at each interval using the formula:
» Gloss Retention (%) = (Gloss_after_exposure / Initial_Gloss) * 100
o Calculate the total color difference (AE*ab) using the formula:

» AEab = V((AL)2 + (Aa)"2 + (Ab)™2)

Logical Relationships in Performance Evaluation

The evaluation of Chimassorb 119's performance relies on the logical relationship between its
concentration, the weathering conditions, and the resulting coating properties.

// Nodes Input_Variables [label="Input Variables", shape=ellipse, fillcolor="#F1F3F4",
fontcolor="#202124"]; Chimassorb_Conc [label="Chimassorb 119\nConcentration",
fillcolor="#F1F3F4", fontcolor="#202124"]; UVA_Conc [label="UVA Concentration”,
fillcolor="#F1F3F4", fontcolor="#202124"]; Coating_System [label="Coating System\n(Resin
Type)", fillcolor="#F1F3F4", fontcolor="#202124"]; Weathering_Protocol [label="Weathering
Protoco\n(ASTM D7869)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; Performance_Metrics
[label="Performance Metrics", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];
Gloss_Retention [label="Gloss Retention", fillcolor="#34A853", fontcolor="#FFFFFF"];
Color_Stability [label="Color Stability (AE*ab)", fillcolor="#34A853", fontcolor="#FFFFFF"];
Physical_Integrity [label="Physical Integrity\n(Cracking, Delamination)", fillcolor="#34A853",
fontcolor="#FFFFFF"]; Durability Assessment [label="Overall Durability\nAssessment",
shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"];

// Edges Input_Variables -> Chimassorb_Conc; Input_Variables -> UVA_Conc; Input_Variables
-> Coating_System; Chimassorb_Conc -> Weathering_Protocol; UVA_Conc ->
Weathering_Protocol; Coating_System -> Weathering_Protocol; Weathering_Protocol ->
Performance_Metrics; Performance_Metrics -> Gloss_Retention; Performance_Metrics ->
Color_Stability; Performance_Metrics -> Physical_Integrity; Gloss_Retention ->
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Durability Assessment; Color_Stability -> Durability  Assessment; Physical_Integrity ->
Durability Assessment; } . Figure 3: Logical Relationships in Performance Evaluation. This
diagram shows how input variables influence the performance metrics used to assess the
overall durability of the automotive coating.

Conclusion

Chimassorb 119 is a highly effective hindered amine light stabilizer for protecting automotive
coatings against the detrimental effects of UV radiation. When used in conjunction with a UV
absorber, it significantly improves gloss retention and color stability, leading to extended service
life of the coating system. The experimental protocols provided herein offer a standardized
approach for quantifying the performance benefits of Chimassorb 119 in automotive
clearcoats. 119 in automotive clearcoats.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. plastics-rubber.basf.com [plastics-rubber.basf.com]
o 2. plastics-rubber.basf.com [plastics-rubber.basf.com]

¢ To cite this document: BenchChem. [Application Notes and Protocols for Chimassorb 119 in
Automotive Coatings]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b141851#using-chimassorb-119-for-uv-protection-in-
automotive-coatings]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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